Cas no 1219344-16-7 (N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide)

• Product Name: N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide
• CAS No: 1219344-16-7
• MF: C₂₅H₂₃N₃O₄S₂
• MW: 493.597823381424
• CID: 5765471
• PubChem ID: 136036415
• Update Time: 2025-10-31

N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-1-tosylpyrrolidine-2-carboxamide
• N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-1-(4-methylphenyl)sulfonylpyrrolidine-2-carboxamide
• N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide
• 1219344-16-7
• AKOS024644410
• F2378-0025
• UHMJFCYQGGCUQU-UHFFFAOYSA-N
• 2-Pyrrolidinecarboxamide, N-[4-(2-benzothiazolyl)-3-hydroxyphenyl]-1-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C25H23N3O4S2/c1-16-8-11-18(12-9-16)34(31,32)28-14-4-6-21(28)24(30)26-17-10-13-19(22(29)15-17)25-27-20-5-2-3-7-23(20)33-25/h2-3,5,7-13,15,21,29H,4,6,14H2,1H3,(H,26,30)
• InChI Key： UHMJFCYQGGCUQU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCCC1C(NC1C=CC(C2=NC3C=CC=CC=3S2)=C(C=1)O)=O)(=O)=O

Computed Properties

• Exact Mass: 493.11299857g/mol
• Monoisotopic Mass: 493.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.441±0.06 g/cm3(Predicted)
• pka: 7.63±0.35(Predicted)

Additional information on N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide

Comprehensive Analysis of N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide (CAS No. 1219344-16-7)

The compound N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide, identified by its CAS No. 1219344-16-7, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines a benzothiazole moiety with a hydroxyphenyl group and a pyrrolidine-2-carboxamide backbone, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in cancer research and neurodegenerative disease studies. The benzothiazole component of this compound is known for its bioactivity, often associated with anti-inflammatory and antimicrobial properties. This has led to increased searches for "benzothiazole derivatives in drug design" and "CAS 1219344-16-7 applications" among scientific communities. The compound's hydroxyphenyl group further enhances its solubility and binding affinity, critical factors in drug bioavailability optimization.

From a synthetic chemistry perspective, the incorporation of a p-toluenesulfonyl (tosyl) group in N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide offers improved stability and selectivity. This feature is particularly relevant in the context of protease inhibition, a hot topic in COVID-19 therapeutic research. While not directly linked to viral treatments, the compound's structural motifs share similarities with molecules investigated for protein-protein interaction modulation, a frequently searched term in computational chemistry circles.

The pharmacological profile of CAS 1219344-16-7 remains under active investigation, with preliminary studies suggesting potential in kinase inhibition. Kinases represent one of the most targeted protein families in modern drug development, accounting for approximately 30% of all pharmaceutical research. This connection makes the compound valuable for researchers exploring "ATP-competitive inhibitors" or "allosteric kinase modulators," both trending topics in medicinal chemistry forums and academic literature.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies of this compound are still in progress, but its structural features suggest moderate lipophilicity, which could facilitate blood-brain barrier penetration—a crucial factor in central nervous system (CNS) drug development. The presence of both hydrogen bond donors and acceptors in its molecular architecture makes it a candidate for fragment-based drug discovery, a technique gaining popularity in high-throughput screening platforms.

In the context of green chemistry initiatives, synthetic routes for N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide are being optimized to reduce hazardous byproducts. This aligns with the pharmaceutical industry's push toward sustainable synthesis, a subject frequently queried in process chemistry databases. The compound's heterocyclic core presents opportunities for catalytic asymmetric synthesis, another area of growing interest in academic and industrial settings.

Analytical characterization of CAS 1219344-16-7 typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods are essential for verifying the compound's purity and structure, particularly given the complexity introduced by its chiral center at the pyrrolidine ring. The analytical data available for this compound contributes to the broader cheminformatics databases, supporting machine learning applications in molecular property prediction.

As patent landscapes evolve, N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide has appeared in several intellectual property filings related to signal transduction modulation. This positions the compound within the competitive arena of targeted therapy development, where researchers actively seek novel scaffolds to address drug resistance challenges. The intersection of its structural features with current pharmacophore modeling trends makes it a compelling subject for further investigation.

The commercial availability of CAS 1219344-16-7 through specialty chemical suppliers has enabled broader academic access, facilitating structure-activity relationship (SAR) studies. These investigations often focus on optimizing the balance between the compound's benzothiazole and carboxamide functionalities to enhance target specificity—a process frequently documented in medicinal chemistry optimization case studies. Such research contributes valuable data to the growing field of computer-aided drug design (CADD).

Looking forward, the scientific community anticipates more detailed reports on the biological activities of N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxamide. Its structural complexity and modular nature make it a versatile building block for combinatorial chemistry approaches, particularly in libraries targeting protein kinases or epigenetic regulators. As research progresses, this compound may emerge as a valuable tool for understanding intricate cell signaling pathways or as a lead structure for therapeutic development in challenging disease areas.